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Compound of Interest

Compound Name:
1-(7-methyl-1H-indol-2-

yl)ethanone

CAS No.: 89671-82-9

Cat. No.: B3360734

Get Quote

Introduction & Chemical Context
2-acetyl-7-methylindole (likely IUPAC: 1-(7-methyl-1H-indol-2-yl)ethanone) is a substituted

indole scaffold often utilized as a pharmacophore in the development of antiviral, anticancer,

and anti-inflammatory agents.[1]

The presence of the acetyl group at the C2 position introduces a hydrogen bond

acceptor/donor motif (via the carbonyl and N-H), while the methyl group at the C7 position

increases lipophilicity and steric bulk near the nitrogen atom.[1] This combination significantly

influences its solubility profile compared to the parent indole.[1]
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Property Detail

Compound Name 2-Acetyl-7-methylindole

Predicted Formula C₁₁H₁₁NO

Predicted MW ~173.21 g/mol

Structural Class Heterocyclic Aromatic (Indole derivative)

Key Functional Groups
Indole amine (N-H), Ketone (C=O), Methyl (-

CH₃)

Solubility Profile & Solvent Selection
The solubility data below represents expert estimates based on the physicochemical properties

of structural analogs (2-acetylindole and 7-methylindole).

Solubility Table
Solvent Solubility Rating

Estimated Max
Conc.

Application

DMSO (Dimethyl

Sulfoxide)
Excellent 50 – 100 mM

Primary stock solution

for biological assays.

[1]

Methanol (MeOH) Good 10 – 25 mM

Analytical standards

(HPLC/LC-MS);

intermediate dilutions.

[1]

Ethanol (EtOH) Good 10 – 25 mM
Alternative to MeOH;

less volatile.[1]

Water / PBS Poor < 0.1 mM

Do not use for stock

preparation.[1]

Requires co-solvent.

[1]

Critical Solvent Mechanics
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DMSO (The "Super Solvent"): The high dielectric constant and aprotic nature of DMSO

disrupt the intermolecular hydrogen bonding of the indole N-H and the acetyl carbonyl,

facilitating rapid dissolution.[1]

Methanol (The Protic Alternative): While methanol can dissolve the compound, the C7-

methyl group adds hydrophobicity that may limit solubility compared to unsubstituted 2-

acetylindole.[1] Methanol is preferred for LC-MS due to volatility and compatibility with

mobile phases.[1]

The "Water Spike" Effect: This compound is highly lipophilic.[1] Diluting a DMSO stock

directly into water (e.g., 1:1000) may cause immediate microprecipitation, which is often

invisible to the naked eye but devastating to assay reproducibility.[1]

Protocol 1: Preparation of High-Concentration Stock
(DMSO)
Objective: Create a stable 50 mM stock solution.

Materials
2-Acetyl-7-methylindole (Solid)[1]

Anhydrous DMSO (Grade: Cell Culture or ACS Reagent, ≥99.9%)[1]

Vortex Mixer[1]

Ultrasonic Water Bath (Optional but recommended)[1]

Amber Glass Vials (Borosilicate)[1]

Workflow Diagram (Graphviz)

Weigh Solid
(e.g., 8.66 mg)

Calculate Volume
(Target: 50 mM)

Add DMSO
(Start with 80% vol)

Vortex & Sonicate
(30-60 sec)

Top Up to Final Vol
(1.0 mL)

Visual QC
(Clear? No particles?)

Fail (Particulates) Aliquot & Freeze
(-20°C, Dark)

Pass
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Click to download full resolution via product page

Figure 1: Step-by-step workflow for preparing a stable DMSO stock solution.

Step-by-Step Procedure
Weighing: Accurately weigh 8.66 mg of 2-acetyl-7-methylindole into a sterile amber glass

vial.

Note: Adjust mass based on the specific MW of your batch if a salt form is used.[1]

Initial Dissolution: Add 800 µL of anhydrous DMSO.

Why? Adding the full volume immediately can sometimes trap air bubbles or cause

"clumping" of hydrophobic powders.[1]

Agitation: Vortex vigorously for 30 seconds.

Observation: If the solution remains cloudy, sonicate in a water bath at room temperature

for 1-2 minutes. Avoid heating above 40°C to prevent degradation.[1]

Final Volume: Add DMSO to bring the total volume to 1.0 mL. Vortex again to mix.

Quality Control: Hold the vial up to a light source. The solution must be completely clear. If

particulates persist, the compound is not fully dissolved—do not proceed to biological

assays.

Protocol 2: Serial Dilution & Assay Preparation
Objective: Dilute the DMSO stock into aqueous buffer without crashing out the compound.

The "Intermediate Step" Strategy
Directly pipetting 1 µL of 50 mM stock into 999 µL of PBS often fails because the local

concentration at the pipette tip exceeds the solubility limit instantly.[1]

Recommended Method:
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Prepare 100x Working Stock: Dilute the 50 mM DMSO stock 1:100 into the assay buffer (or

media) while vortexing the buffer.

Result: 0.5 mM solution (1% DMSO).[1]

Check: Verify solubility visually.[1] If cloudy, use an intermediate dilution in pure Ethanol or

50% DMSO/Water first.[1]

Final Assay Concentration: Dilute the 100x Working Stock into the final wells/tubes.

Stability & Storage Guidelines
Hygroscopicity: DMSO is hygroscopic (absorbs water from air).[1] Water uptake reduces the

solubility power of DMSO and can hydrolyze the acetyl group over time.[1]

Action: Always store DMSO stocks in tightly sealed vials with Parafilm or under inert gas

(Nitrogen/Argon).[1]

Light Sensitivity: Indoles are prone to photo-oxidation (turning pink/brown).[1]

Action: Use amber vials or wrap clear tubes in aluminum foil.

Temperature:

Short-term (Days): 4°C.[1]

Long-term (Months): -20°C or -80°C.[1]

Freeze/Thaw: Limit to < 3 cycles. Aliquot stocks (e.g., 50 µL) to avoid repeated thawing.

Troubleshooting "Crash Out"
If you observe precipitation (cloudiness/crystals) upon dilution:
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Symptom Probable Cause Corrective Action

Cloudy immediately upon

adding DMSO

Saturation reached or wet

DMSO.[1]

Sonicate for 5 mins. If

unresolved, dilute to 25 mM.

Ensure DMSO is anhydrous.[1]

Precipitate forms when adding

to water
Hydrophobic crash-out.[1]

Do not increase DMSO %

(toxic to cells).[1] Use a carrier

protein (e.g., 0.1% BSA) in the

buffer to solubilize the lipophilic

indole.[1]

Solution turns pink/brown Photo-oxidation.[1]

The compound has degraded.

[1] Discard and prepare fresh

stock in amber vials.

References
PubChem.2-Acetylindole (Compound Summary). National Library of Medicine.[1] [Link]

PubChem.7-Methylindole (Compound Summary). National Library of Medicine.[1] [Link]

Gaylord Chemical.DMSO Solubility Data (Technical Bulletin).[1] [Link]

(Note: Specific solubility data for the exact 2-acetyl-7-methylindole isomer is extrapolated from

the authoritative sources above regarding 2-acetylindole and 7-methylindole.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3360734/docs#application-note-solubility-handling-
of-2-acetyl-7-methylindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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